2-(1-Methyl-1H-imidazol-5-yl)ethanamine dihydrochloride

Specification

• CAS No.: 36475-47-5
• Molecular Formula: C6H13Cl2N3
• Molecular Weight: 198.09 g/mol
• IUPAC Name: 2-(3-methylimidazol-4-yl)ethanamine;dihydrochloride
• Standard InChI: InChI=1S/C6H11N3.2ClH/c1-9-5-8-4-6(9)2-3-7;;/h4-5H,2-3,7H2,1H3;2*1H
• Standard InChI Key: KWEIZIDNCJBKIY-UHFFFAOYSA-N
• SMILES: CN1C=NC=C1CCN.Cl.Cl
• Canonical SMILES: CN1C=NC=C1CCN.Cl.Cl

Introduction

2-(1-Methyl-1H-imidazol-5-yl)ethanamine dihydrochloride, also known as 3-methylhistamine dihydrochloride, is a chemical compound with significant implications in pharmaceutical research and development. Its molecular formula is C₆H₁₃Cl₂N₃, and it has a molecular weight of 198.09 g/mol. The compound is characterized by its imidazole ring structure, which is a common feature among biologically active molecules.

Synthesis of the Compound

The synthesis of 2-(1-Methyl-1H-imidazol-5-yl)ethanamine dihydrochloride typically involves the reaction of 1-methylimidazole with ethylene diamine or similar amines under controlled conditions to produce the desired compound in high yield and purity. Key steps include:

• Reactants Preparation: Ensure that all reactants are pure and properly measured.

• Reaction Conditions: Maintain optimal temperature and pH to facilitate the reaction.

• Purification: Use techniques such as recrystallization or chromatography to purify the product.

Biological Activities and Applications

2-(1-Methyl-1H-imidazol-5-yl)ethanamine dihydrochloride has been studied for its potential biological activities, particularly in relation to neurotransmitter systems:

• Neurotransmitter Interaction: It has shown interactions with various enzymes involved in neurotransmitter metabolism, such as monoamine oxidase, influencing neurotransmitter levels in the brain.

• Cell Signaling Modulation: The compound affects cellular processes related to gene expression and metabolism, making it valuable for research into cell growth and differentiation.

Research Findings

Recent studies have highlighted the therapeutic potential of this compound, particularly in neurological disorders:

Mechanism of Action

Research indicates that 2-(1-Methyl-1H-imidazol-5-yl)ethanamine dihydrochloride may modulate pathways related to:

• Neurotransmitter release

• Enzyme activity regulation

• Cellular signaling pathways

Comparative Studies

Comparative studies with structurally similar compounds reveal unique biological profiles:

Compound Name	CAS Number	Key Differences
3-Methylhistamine	36475-47-5	Similar structure; different biological activity
2-(2-Aminoethyl)-1-methyl-1H-imidazole dihydrochloride	87786-05-8	Additional amino group; altered reactivity